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Abstract

Seragakinone A is a structurally complex, pentacyclic anthracycline-type natural product.
Isolated from a marine-derived fungus, it has demonstrated notable antifungal and antibacterial
properties. This document provides a comprehensive overview of the physical and chemical
properties of Seragakinone A, including detailed spectroscopic data and experimental
protocols for its isolation. This guide is intended for researchers, scientists, and professionals in
the field of drug development who are interested in the potential of Seragakinone A as a lead
compound.

Introduction

Seragakinone A is a secondary metabolite produced by an unidentified marine fungus found in
symbiosis with the red alga Ceratodictyon spongiosum.[1] First isolated in 1999, its intricate,
densely oxygenated pentacyclic core presented a significant challenge for structural elucidation
and total synthesis. The absolute configuration of this complex molecule was definitively
established in 2011 through enantioselective total synthesis. Seragakinone A exhibits
moderate antimicrobial activity and is of interest for its potential as a targeted antibiotic.[1]

Physical Properties
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The physical characteristics of Seragakinone A have been determined through a combination
of spectroscopic analysis and comparison with synthetic material. The key physical properties
are summarized in the table below.

Property Value Source
Appearance Yellow Amorphous Solid [1]
Molecular Formula C26H26012 [1]
Molecular Weight 530.5 g/mol [1]

) ) Specific value not available in
Optical Rotation ([a]D) ]
public sources

Melting Point Not reported

Chemical and Spectroscopic Properties

The unique pentacyclic structure of Seragakinone A gives rise to a distinct spectroscopic
signature. The following tables summarize the key spectroscopic data obtained from *H NMR,
13C NMR, and IR spectroscopy.

H NMR Spectroscopic Data (500 MHz, CDCIls)
Coupling Constant

Chemical Shift () Multiplicity (3, H2) Assignment
, Hz

Data not available in

public sources

B3C NMR Spectroscopic Data (125 MHz, CDCIz)

Chemical Shift () Carbon Type Assignment

Data not available in public

sources

Infrared (IR) Spectroscopic Data
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Wavenumber (cm~?) Functional Group

Data not available in public sources

iah- luti E [ 3

lon Calculated m/z Found m/z

Data not available in public

sources

Experimental Protocols

The following section details the experimental methodology for the isolation of Seragakinone A

from its natural source.

Isolation of Seragakinone A

The isolation of Seragakinone A from the mycelium of the marine-derived fungus involves a
multi-step extraction and purification process.[1]

Workflow for the Isolation of Seragakinone A
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Caption: Workflow for the isolation of Seragakinone A.
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Detailed Steps:

o Extraction: The fungal mycelium is extracted with a 1:1 mixture of chloroform and methanol.

[1]

» Partitioning: The resulting crude extract is partitioned between ethyl acetate and water. The
bioactive components are concentrated in the n-butanol-soluble fraction.[1]

 Purification: The final purification is achieved through silica gel chromatography followed by
reversed-phase High-Performance Liquid Chromatography (HPLC).[1]

Biological Activity and Signaling Pathways

Seragakinone A has been shown to possess moderate antimicrobial activity against a range of
bacteria, including Staphylococcus aureus, Micrococcus luteus, Corynebacterium xerosis, and
Bacillus subtilis. While the precise mechanism of action has not been fully elucidated, its
structural class, the anthracyclines, are known to interact with cellular membranes and inhibit
DNA and RNA synthesis. However, Seragakinone A has been reported to lack cytotoxicity
against cancer cell lines, suggesting a more targeted antimicrobial action.[1]

Postulated Mechanism of Action

: Interaction . : : : :
Seragakinone A teractio Bacterial Cell Wall Disruption of Cell Wall Integrity Cell Lysis

Click to download full resolution via product page

Caption: Postulated mechanism of antimicrobial action for Seragakinone A.

Conclusion

Seragakinone A remains a molecule of significant interest due to its unique and complex
chemical architecture and its selective antimicrobial activity. This guide provides a summary of
the currently available data on its physical and chemical properties. Further research is
warranted to fully elucidate its mechanism of action and to explore its potential for development
as a novel therapeutic agent. The detailed spectroscopic and procedural data, once fully
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published, will be invaluable for the synthesis of analogs and for structure-activity relationship
studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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